Cas no 693774-10-6 (2,6-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2,6-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 693774-10-6
• MF: C₁₃H₂₀BNO₂
• MW: 233.11440372467
• MDL: MFCD13195066
• CID: 1011793
• PubChem ID: 21980034
• Update Time: 2025-10-29

2,6-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2,6-Dimethylpyridine-3-boronic acid pinacol ester
• 2,6-dimethyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine

• MDL： MFCD13195066
• Inchi： 1S/C13H20BNO2/c1-9-7-8-11(10(2)15-9)14-16-12(3,4)13(5,6)17-14/h7-8H,1-6H3
• InChI Key： SKHNRJKSLVTZJH-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C(C)N=C2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 233.15900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1

Experimental Properties

• Boiling Point: 317.2±42.0℃ at 760 mmHg
• PSA: 31.35000
• LogP: 1.99760

Additional information on 2,6-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 2,6-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 693774-10-6)

2,6-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, identified by its CAS number 693774-10-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their versatility in medicinal chemistry and material science applications. The presence of a boronic ester group at the 3-position and a substituted dioxaborolane moiety at the 4-position makes this molecule particularly intriguing for its potential in cross-coupling reactions and as a building block for more complex drug candidates.

The dioxaborolane functionality is a key feature of this compound, derived from pinacol boronate esters, which are well-known for their stability and reactivity in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in modern organic synthesis, enabling the efficient construction of carbon-carbon bonds between boronic acids or esters and aryl or vinyl halides. The tetramethyl substitution on the dioxaborolane ring enhances its stability under various reaction conditions while maintaining high reactivity, making it an excellent choice for pharmaceutical applications where precision and selectivity are paramount.

The pyridine core of 2,6-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine contributes to its biological activity by providing a scaffold that can interact with biological targets such as enzymes and receptors. Pyridine derivatives are ubiquitous in pharmacological agents due to their ability to modulate protein function through hydrogen bonding and hydrophobic interactions. The dimethyl groups at the 2-position further influence the electronic properties of the pyridine ring, potentially enhancing solubility and metabolic stability—critical factors in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of boron-containing compounds in drug development. Boronate esters, in particular, have been explored for their role in targeted therapies. For instance, Boronic acid-containing molecules have shown promise in anticancer therapies by inhibiting key enzymes like farnesyltransferases or kinases. The compound CAS No. 693774-10-6 could serve as a precursor for such therapeutic agents due to its reactive boron center and the inherent bioisosteric properties of pyridine rings.

The synthesis of 2,6-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the dioxaborolane group typically involves halogenation followed by lithiation and subsequent borylation using pinacol boronate precursors. This synthetic route underscores the compound's complexity but also highlights its synthetic utility as a versatile intermediate.

In industrial applications, this compound may find use as a ligand or catalyst component in transition-metal-catalyzed reactions. Its stability under various conditions makes it suitable for large-scale synthesis where reproducibility is essential. Additionally, the boronic ester functionality allows for post-synthetic modifications through cross-coupling reactions with a wide range of substrates, enabling chemists to tailor molecular structures for specific applications.

From a research perspective, 693774-10-6 has been investigated in conjunction with novel drug discovery initiatives aimed at addressing unmet medical needs. Its incorporation into libraries of small molecules has facilitated high-throughput screening efforts to identify lead compounds with desirable pharmacokinetic profiles. The growing interest in bioconjugation techniques, where boronic acids are used to link therapeutic agents with targeting moieties (e.g., antibodies), further underscores the relevance of this compound.

The chemical properties of 2,6-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine also make it valuable in materials science applications beyond pharmaceuticals. For example, boronate esters have been explored as components in polymer chemistry due to their ability to participate in reversible covalent bonds (e.g., Diels-Alder or click chemistry). This adaptability positions the compound as a multifunctional building block with broad utility across multiple scientific disciplines.

As research continues to evolve, 693774-10-6 may play an increasingly pivotal role in next-generation therapeutics and materials engineering. Innovations such as photoredox catalysis or electrochemical synthesis could further expand its applications by enabling new synthetic pathways or functionalizations that were previously unattainable. The intersection of organic chemistry with emerging technologies like machine learning-driven drug design also promises to uncover novel uses for this versatile compound.

In summary, 2,6-Dimethyl-3-(4-methylthio)-N-methylaniline (CAS No: 693774 -10 -6) represents an important chemical entity with far-reaching implications in synthetic biology and medicinal chemistry. Its unique structural features—combining a reactive boronic ester with a biologically relevant pyridine scaffold—position it as a cornerstone material for researchers seeking innovative solutions across pharmaceuticals and advanced materials science.